Cas no 439108-61-9 (2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione)

2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione is a specialized organic compound featuring a conjugated indene-dione core substituted with a heptylphenyl group. This structure imparts unique electronic and steric properties, making it valuable in applications such as organic semiconductors, photochromic materials, or dye synthesis. The extended π-conjugation system enhances light absorption and charge transport characteristics, while the heptyl chain improves solubility in nonpolar matrices. Its rigid molecular framework ensures thermal stability, and the carbonyl groups offer reactive sites for further functionalization. This compound is particularly suited for advanced material research where tailored optoelectronic performance is critical.

2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione structure

439108-61-9 structure

Product Name:2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione

CAS No:439108-61-9

MF:

MW:

CID:4651562

Update Time:2025-11-01

2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

- 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione

2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H154760-25mg	2-[(4-Heptylphenyl)methylene]-1H-indene-1,3(2H)-dione	439108-61-9		25mg	$ 230.00	2022-06-04
TRC	H154760-50mg	2-[(4-Heptylphenyl)methylene]-1H-indene-1,3(2H)-dione	439108-61-9		50mg	$ 380.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00915843-1g	2-[(4-Heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI84015-1mg	2-[(4-heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI84015-5mg	2-[(4-heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI84015-10mg	2-[(4-heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI84015-500mg	2-[(4-heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI84015-1g	2-[(4-heptylphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	439108-61-9	>90%	1g	$1295.00	2024-04-20

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Additional information on 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione

Recent Advances in the Study of 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione (CAS: 439108-61-9)

2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione (CAS: 439108-61-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in drug development and other biomedical applications.

The compound belongs to the class of indene-dione derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a heptylphenyl group in the structure of 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione enhances its lipophilicity, potentially improving its bioavailability and cellular uptake. Recent synthetic efforts have focused on developing more efficient and scalable methods for its production, with a particular emphasis on green chemistry principles to minimize environmental impact.

In vitro studies have demonstrated that 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione exhibits promising activity against a range of cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations suggest that the compound induces apoptosis through the activation of intrinsic pathways, involving mitochondrial dysfunction and caspase activation. Additionally, it has been shown to inhibit key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer. These findings position the compound as a potential candidate for further preclinical development.

Beyond its anticancer properties, recent research has explored the compound's potential as an anti-inflammatory agent. In animal models of inflammation, 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through the modulation of NF-κB signaling, a central pathway in inflammatory responses. Such properties make the compound a promising lead for the development of novel anti-inflammatory drugs.

Despite these promising findings, challenges remain in the development of 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Recent advances in drug delivery systems, including nanoparticle-based approaches, may offer solutions to these challenges, enhancing the compound's therapeutic potential.

In conclusion, 2-(4-Heptylphenyl)methylene-1H-indene-1,3(2H)-dione (CAS: 439108-61-9) represents a versatile compound with significant potential in chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. This brief underscores the importance of continued investment in the study of such compounds to unlock their full therapeutic potential.